Cas no 67020-02-4 (4-Pentenoic acid, 2,2-diethyl-)
67020-02-4 structure
Product Name:4-Pentenoic acid, 2,2-diethyl-
CAS No:67020-02-4
MF:C9H16O2
MW:156.222143173218
CID:1714599
PubChem ID:71374933
Update Time:2025-04-21
4-Pentenoic acid, 2,2-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 2,2-diethyl-
- 2,2-diethylpent-4-enoic acid
- SCHEMBL1716936
- 2,2-diethylallylacetic acid
- 67020-02-4
- DTXSID10797691
- AKOS017531901
- ANDKLBOQBQMTJG-UHFFFAOYSA-N
-
- Inchi: 1S/C9H16O2/c1-4-7-9(5-2,6-3)8(10)11/h4H,1,5-7H2,2-3H3,(H,10,11)
- InChI Key: ANDKLBOQBQMTJG-UHFFFAOYSA-N
- SMILES: OC(C(CC=C)(CC)CC)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
4-Pentenoic acid, 2,2-diethyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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